Cas no 1583260-29-0 ((2R,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol)

• Product Name: (2R,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
• CAS No: 1583260-29-0
• MF: C₂₁H₃₅FO₄Si
• MW: 398.584111452103
• CID: 5101789
• Update Time: 2026-03-03

(2R,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol Chemical and Physical Properties

Names and Identifiers

• β-D-Arabinofuranose, 2-deoxy-2-fluoro-5-O-(phenylmethyl)-3-O-[tris(1-methylethyl)silyl]-
• (2R,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol

• Inchi： 1S/C21H35FO4Si/c1-14(2)27(15(3)4,16(5)6)26-20-18(25-21(23)19(20)22)13-24-12-17-10-8-7-9-11-17/h7-11,14-16,18-21,23H,12-13H2,1-6H3/t18-,19+,20-,21-/m1/s1
• InChI Key： QLNOFJUILXSIKW-PLACYPQZSA-N
• SMILES： O[C@@H]1O[C@H](COCC2=CC=CC=C2)[C@@H](O[Si](C(C)C)(C(C)C)C(C)C)[C@@H]1F

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 447.5±45.0 °C(Predicted)
• pka: 11.39±0.70(Predicted)

Additional information on (2R,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol

Exploring the Synthesis and Applications of (2R,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol

The compound with CAS No 1583260-29-0, known as (2R,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This molecule is characterized by its complex stereochemistry and functional groups, making it a valuable tool in the development of advanced chemical compounds.

Key Features and Structure

The molecule's structure is defined by its tetrahydrofuran (THF) ring system, which serves as a versatile scaffold for various functional groups. The benzyloxymethyl group at position 5 introduces steric hindrance and potential reactivity for further transformations. The fluoro substituent at position 3 adds electronic complexity to the molecule, influencing its reactivity and stability. Additionally, the triisopropylsilyloxy group at position 4 provides protection for the hydroxyl group during synthesis while offering opportunities for deprotection under specific conditions.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in key steps of its synthesis. For instance, the use of chiral ligands in transition-metal-catalyzed reactions has been pivotal in constructing the molecule's stereogenic centers with high fidelity.

Applications in Medicinal Chemistry

This compound has found applications in drug discovery programs targeting various therapeutic areas. Its unique structure allows for modulation of pharmacokinetic properties such as solubility and bioavailability. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development programs.

Latest Research Insights

Recent research has focused on optimizing the synthesis of this compound to enhance scalability and reduce costs. Innovations in flow chemistry have been particularly beneficial in streamlining its production process. Furthermore, computational modeling techniques have been employed to predict the molecule's interactions with biological targets, aiding in its rational design for specific therapeutic applications.

Future Prospects

The future of this compound lies in its potential to serve as a building block for more complex molecular architectures. With ongoing advancements in synthetic methodologies and computational tools, it is anticipated that this molecule will continue to play a significant role in advancing chemical science and drug discovery.